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The emergence of multidrug-resistant Pseudomonas aeruginosa poses a significant threat to
public health, necessitating the development of novel therapeutic strategies. This guide
provides a detailed comparison of the in vitro efficacy of two recently approved (-lactam/[3-
lactamase inhibitor combinations: imipenem-relebactam and ceftazidime-avibactam, against
this formidable pathogen.

In Vitro Susceptibility Data

Multiple studies have evaluated the in vitro activity of imipenem-relebactam and ceftazidime-
avibactam against clinical isolates of P. aeruginosa. The following tables summarize the
minimum inhibitory concentrations (MIC) required to inhibit 50% (MICso) and 90% (MICso) of
isolates, as well as the overall percentage of susceptible isolates.

Table 1: Overall In Vitro Activity Against P. aeruginosa
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Antibiotic A
L MICso (mglL) MICo0 (Mg/L) Susceptibility (%)
Combination
Imipenem-
0.5 4 88.9 - 97.3%[1][2]

Relebactam
Ceftazidime-

) 2 8-16 89.8 - 94.2%[1][3]
Avibactam

Table 2: Activity Against Imipenem-Nonsusceptible and Ceftazidime-Nonsusceptible P.

aeruginosa
Antibiotic Combination Population Susceptibility (%)
Imipenem-Relebactam Imipenem-Nonsusceptible 70%][3]
Ceftazidime-Avibactam Ceftazidime-Nonsusceptible 61.4%[1][3]

] Ceftazidime-Nonsusceptible &
Imipenem-Relebactam ] ) 51.6%][3]
Imipenem-Nonsusceptible

o ) Ceftazidime-Nonsusceptible &
Ceftazidime-Avibactam ] ) 61.5%[3]
Imipenem-Nonsusceptible

Table 3: Activity Against KPC-Producing P. aeruginosa

Antibiotic Combination Susceptibility (%)
Imipenem-Relebactam 9.1%][3]
Ceftazidime-Avibactam 86.4%][3]

Experimental Protocols

The in vitro susceptibility data presented in this guide were primarily generated using the broth
microdilution method as recommended by the Clinical and Laboratory Standards Institute
(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[1][4][5]

Broth Microdilution Method:
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e Inoculum Preparation: A standardized inoculum of P. aeruginosa is prepared to a turbidity
equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 108
CFU/mL. This is then further diluted to achieve a final concentration of approximately 5 x 10°
CFU/mL in each well of the microtiter plate.

o Antimicrobial Agent Preparation: Serial twofold dilutions of imipenem-relebactam and
ceftazidime-avibactam are prepared in cation-adjusted Mueller-Hinton broth. For
ceftazidime-avibactam, a fixed concentration of 4 mg/L of avibactam is used.[5][6] For
imipenem-relebactam, a fixed concentration of 4 mg/L of relebactam is commonly used in
studies.

 Incubation: The microtiter plates are incubated at 35 + 2 °C in ambient air for 16-20 hours.

e MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that
completely inhibits visible growth of the organism.

e Quality Control: Quality control is performed using reference strains such as P. aeruginosa
ATCC 27853 to ensure the accuracy and reproducibility of the results.[1][7]

« Interpretation: The MIC values are interpreted as susceptible, intermediate, or resistant
based on the clinical breakpoints established by CLSI and EUCAST. For P. aeruginosa, the
CLSI breakpoint for both imipenem-relebactam and ceftazidime-avibactam is <2 mg/L for
susceptible.[6][7]

Mechanisms of Action and Resistance

The efficacy of these drug combinations relies on the interplay between the [3-lactam antibiotic
and the B-lactamase inhibitor. Understanding their mechanisms of action and the
corresponding resistance mechanisms in P. aeruginosa is crucial for their appropriate clinical

use.
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Mechanism of Action of Imipenem-Relebactam
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Caption: Mechanism of action of Imipenem-Relebactam.
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Mechanism of Action of Ceftazidime-Avibactam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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